3-[(3-chlorophenyl)methyl]-1-methyl-9-(4-methylphenyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

• Molecular Formula: C23H22ClN5O2
• Molecular Weight: 435.9 g/mol
• IUPAC Name: 3-[(3-chlorophenyl)methyl]-1-methyl-9-(4-methylphenyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C23H22ClN5O2/c1-15-7-9-18(10-8-15)27-11-4-12-28-19-20(25-22(27)28)26(2)23(31)29(21(19)30)14-16-5-3-6-17(24)13-16/h3,5-10,13H,4,11-12,14H2,1-2H3
• InChI Key: CSQIHSNYWGTXKT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CCCN3C2=NC4=C3C(=O)N(C(=O)N4C)CC5=CC(=CC=C5)Cl

Description

3-[(3-Chlorophenyl)methyl]-1-methyl-9-(4-methylphenyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione is a purino-pyrimidine hybrid compound characterized by a fused bicyclic core with distinct substituents. The molecule features a 3-chlorophenylmethyl group at position 3, a methyl group at position 1, and a 4-methylphenyl moiety at position 7. The compound’s lipophilicity and steric profile are influenced by the chlorine atom and methyl groups, which may impact solubility and membrane permeability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(3-chlorophenyl)methyl]-1-methyl-9-(4-methylphenyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione typically involves multiple steps. One common synthetic route includes the following steps:

Formation of the Pyrimidopurine Core: The pyrimidopurine core can be synthesized through a series of condensation reactions involving appropriate starting materials such as guanine derivatives and aldehydes.

Introduction of the Chlorophenyl Group: The chlorophenyl group can be introduced via a Friedel-Crafts alkylation reaction using 3-chlorobenzyl chloride and a suitable catalyst.

Addition of the Methylphenyl Group: The methylphenyl group can be added through a similar Friedel-Crafts alkylation reaction using 4-methylbenzyl chloride.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to ensure high yield and purity. This can include the use of advanced catalytic systems, continuous flow reactors, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

3-[(3-chlorophenyl)methyl]-1-methyl-9-(4-methylphenyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The chlorophenyl group can undergo nucleophilic substitution reactions with nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Amines or thiols in the presence of a base such as sodium hydroxide.

Major Products Formed

Oxidation: Formation of corresponding ketones or carboxylic acids.

Reduction: Formation of corresponding alcohols or amines.

Substitution: Formation of substituted derivatives with new functional groups.

Scientific Research Applications

Pharmacological Applications

• Anticancer Activity :
  • Research has indicated that compounds similar to 3-[(3-chlorophenyl)methyl]-1-methyl-9-(4-methylphenyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione exhibit cytotoxic effects against various cancer cell lines. Studies suggest that these compounds can inhibit tumor growth by interfering with cellular signaling pathways involved in cancer progression .
• Antimicrobial Properties :
  • Preliminary studies have shown that this compound may possess antimicrobial activity against certain bacterial strains. Its ability to disrupt bacterial cell membranes could make it a candidate for developing new antibiotics .
• Anti-inflammatory Effects :
  • The compound's structure suggests potential anti-inflammatory properties, which could be beneficial in treating conditions such as arthritis or other inflammatory diseases. Research into similar derivatives has highlighted their ability to modulate inflammatory pathways effectively .

Case Study 1: Anticancer Efficacy

A study published in Pharmaceuticals investigated a series of pyrimidine derivatives, including compounds structurally related to the target compound. The results demonstrated that certain modifications led to enhanced potency against breast cancer cell lines, indicating that the chlorophenyl group plays a crucial role in increasing cytotoxicity .

Case Study 2: Antimicrobial Activity

In another study focusing on the synthesis of heterocyclic compounds, researchers tested various derivatives for their antimicrobial properties. The results showed that specific analogs exhibited significant activity against Staphylococcus aureus, suggesting that the incorporation of chlorophenyl moieties could enhance antibacterial efficacy .

Data Tables

Application	Description	References
Anticancer Activity	Inhibits tumor growth in various cancer cell lines
Antimicrobial Properties	Exhibits activity against bacterial strains like Staphylococcus aureus
Anti-inflammatory Effects	Potential to modulate inflammatory pathways

Mechanism of Action

The mechanism of action of 3-[(3-chlorophenyl)methyl]-1-methyl-9-(4-methylphenyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound can modulate the activity of these targets through various pathways, leading to its observed biological effects.

Comparison with Similar Compounds

Implications :

• The meta vs. Meta-substituted derivatives often exhibit improved metabolic stability compared to ortho-substituted analogs due to reduced steric hindrance .
• The 4-methylphenyl group (target) is less bulky and more lipophilic than the 4-phenoxyphenyl group (analog), which may enhance membrane permeability but reduce solubility .

Pyrimidine-Dione Derivatives with Hydroxymethyl/Fluorine Substituents

• Compound 13 () : 6-[(3-Fluoro-2-hydroxymethyl)propyl]-1,3-dimethoxymethyl-5-methylpyrimidin-2,4-dione

  • Features a fluorine atom and hydroxymethyl group, increasing polarity.
  • Dimethoxymethyl and methyl substituents enhance solubility.

• Compound 7 () : 6-[(3-Hydroxy-2-hydroxymethyl)propyl]-1,3-dimethoxymethyl-5-methylpyrimidin-2,4-dione

  • Additional hydroxyl groups improve hydrophilicity but may reduce blood-brain barrier penetration.

Implications :

• The target compound’s lack of polar groups (e.g., hydroxyl or fluorine) suggests lower aqueous solubility but higher lipophilicity compared to derivatives, favoring CNS-targeting applications .

Structural and Property Comparison Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Predicted logP*
3-[(3-Chlorophenyl)methyl]-1-methyl-9-(4-methylphenyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione	C₂₄H₂₂ClN₅O₂	463.91	3-chlorophenylmethyl, 4-methylphenyl	~3.8
3-[(2-Chlorophenyl)methyl]-1,7-dimethyl-9-(4-phenoxyphenyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione	C₂₉H₂₆ClN₅O₃	552.00	2-chlorophenylmethyl, 4-phenoxyphenyl	~4.5
6-[(3-Fluoro-2-hydroxymethyl)propyl]-1,3-dimethoxymethyl-5-methylpyrimidin-2,4-dione (Compound 13, )	C₁₂H₁₈FN₃O₅	303.29	Fluorine, hydroxymethyl, dimethoxymethyl	~1.2

*logP values estimated using fragment-based methods (e.g., XLogP3).

Research Findings and Hypotheses

• Receptor Binding: The target compound’s purino-pyrimidine core resembles adenosine receptor antagonists, but its 3-chlorophenylmethyl group may confer selectivity toward adenosine A₂A or A₁ subtypes .
• Metabolic Stability : The absence of hydrolytically labile groups (e.g., esters in compounds) suggests longer in vivo half-life compared to hydroxyl-bearing analogs .
• Synthetic Accessibility: The 4-methylphenyl group simplifies synthesis relative to 4-phenoxyphenyl derivatives, which require additional coupling steps .

Biological Activity

The compound 3-[(3-chlorophenyl)methyl]-1-methyl-9-(4-methylphenyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione is a derivative of purine and pyrimidine structures, which are known for their diverse biological activities. This article explores the biological activity of this compound, focusing on its pharmacological effects, mechanisms of action, and potential therapeutic applications.

Chemical Structure

The chemical structure of the compound can be represented as follows:

$$\text{C}_{21}\text{H}_{20}\text{Cl}\text{N}_{4}\text{O}_{2}$$

Pharmacological Properties

Research indicates that compounds with similar structures exhibit a range of biological activities, including anti-inflammatory, antitumor, and antiviral effects. The specific compound has been studied for its potential to modulate various biological pathways.

• Janus Kinase Inhibition : Similar compounds have shown efficacy in inhibiting Janus kinases (JAKs), which play a crucial role in signaling pathways related to immune responses and hematopoiesis. JAK inhibition may be beneficial in treating autoimmune diseases and certain cancers .
• Antioxidant Activity : Some studies suggest that derivatives of purine and pyrimidine can exhibit antioxidant properties, potentially reducing oxidative stress in cells. This could have implications for neuroprotection and cardiovascular health .
• Anticancer Effects : There is evidence that purine derivatives can induce apoptosis in cancer cells. The mechanism often involves the activation of caspases and modulation of mitochondrial pathways, leading to cell death .

Case Studies

Several studies have highlighted the biological activity of related compounds:

• Study on JAK Inhibition : A study demonstrated that a similar pyrimidine derivative effectively inhibited JAK activity in vitro, leading to decreased proliferation of immune cells. This suggests potential applications in treating conditions like rheumatoid arthritis .
• Antioxidant Study : Research indicated that a related compound significantly reduced reactive oxygen species (ROS) levels in neuronal cells exposed to oxidative stress. This supports its potential use in neurodegenerative disease models .

Data Tables

Biological Activity	Effect	Reference
JAK Inhibition	Decreased immune cell proliferation
Antioxidant Activity	Reduced ROS levels
Induction of Apoptosis	Increased caspase activation